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Compound Name: U0124

Cat. No.: B10769467 Get Quote

Application Notes and Protocols for U0126
For Researchers, Scientists, and Drug Development Professionals

Introduction
U0126 is a highly selective, potent, and non-competitive inhibitor of MEK1 (MAPK/ERK kinase

1) and MEK2.[1][2][3][4] It acts by directly inhibiting the kinase activity of MEK1 and MEK2,

thereby preventing the phosphorylation and subsequent activation of extracellular signal-

regulated kinases 1 and 2 (ERK1/2).[2] This blockade of the Raf/MEK/ERK signaling cascade

makes U0126 an invaluable tool for studying cellular processes such as proliferation,

differentiation, apoptosis, and survival.[2][5] These application notes provide detailed protocols

for the preparation and use of U0126 stock solutions.

Chemical Properties and Solubility
U0126 is typically supplied as a lyophilized, light brown to beige powder.[1] Understanding its

solubility is critical for preparing accurate and effective stock solutions. U0126 is highly soluble

in dimethyl sulfoxide (DMSO) but has poor solubility in ethanol and is virtually insoluble in

water.[1][6][7][8]

Table 1: Solubility of U0126 in Common Laboratory Solvents
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Solvent Solubility Notes

DMSO
≥21.33 mg/mL to 200

mg/mL[1][3][6][7][8]

The recommended and most

effective solvent. Use fresh,

anhydrous DMSO for best

results as moisture can reduce

solubility.[8]

Ethanol ~2 mg/mL[1]

Solubility is limited and

inconsistent across suppliers.

[6][7][8] Not recommended for

high-concentration stock

solutions.

Methanol
Can be substituted for

DMSO[1]

Less common than DMSO;

solubility data is not as readily

available.

Water Insoluble[6][7][8]

Do not attempt to dissolve

U0126 directly in aqueous

buffers.

Protocol: Preparation of a 10 mM U0126 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration in cell culture experiments.[1][9][10]

Materials:

U0126 powder (Molecular Weight: ~380.5 g/mol )[1][7]

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes
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Vortex mixer

Procedure:

Pre-calculation: Before starting, calculate the required volume of DMSO. To prepare a 10

mM solution from 1 mg of U0126:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 380.5 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 263 µL

For 5 mg of U0126, you will need approximately 1.31 mL of DMSO.[1][3]

Weighing: If not using a pre-weighed vial, carefully weigh the desired amount of U0126

powder. Perform this in a chemical fume hood.

Dissolving: Add the calculated volume of sterile DMSO to the vial containing the U0126

powder.[10]

Mixing: Cap the vial securely and vortex vigorously for at least 30 seconds to ensure the

compound is completely dissolved.[10] A clear solution should be obtained. Gentle warming

(up to 37°C) may be applied if dissolution is slow, but is not typically necessary with DMSO.

[6]

Sterilization (Optional for Cell Culture): For applications requiring sterility, such as cell

culture, filter the stock solution through a 0.22 µm syringe filter into a sterile tube.[6]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

inhibitor, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[1][6]

Table 2: Storage and Stability of U0126 Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.tocris.com/products/u0126_1144
https://www.promega.com/-/media/files/resources/protocols/product-information-sheets/n/mek-inhibitor-u0126-protocol.pdf
https://www.promega.com/-/media/files/resources/protocols/product-information-sheets/n/mek-inhibitor-u0126-protocol.pdf
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C[1][9] Up to 24 months[1]
Desiccate and protect

from light.[1][7]

DMSO Stock Solution -20°C[1][6][7][10] 1-3 months[1][8]

Aliquot to avoid

freeze-thaw cycles.[1]

[6]

DMSO Stock Solution -80°C[8] Up to 1 year[8]
Preferred for long-

term storage.

Experimental Workflow and Application
U0126 is used to inhibit the MEK/ERK pathway in a variety of experimental settings. A typical

workflow for a cell-based assay is outlined below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.promega.com/products/cell-signaling/kinase-assays-and-kinase-biology/mek-inhibitor-u0126/
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.reagentsdirect.com/media/U0126_spec.pdf
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://www.reagentsdirect.com/media/U0126_spec.pdf
https://www.promega.com/-/media/files/resources/protocols/product-information-sheets/n/mek-inhibitor-u0126-protocol.pdf
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.selleckchem.com/products/U0126.html
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://www.selleckchem.com/products/U0126.html
https://www.selleckchem.com/products/U0126.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation
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Caption: Experimental workflow for preparing and using U0126.
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Typical Working Concentrations: For most cell-based assays, U0126 is used at a final

concentration of 10 µM.[1][10] However, the optimal concentration may vary depending on the

cell type and experimental conditions, so a dose-response experiment is recommended. Cells

are typically pre-treated with U0126 for 30 minutes to 2 hours prior to stimulation to ensure

adequate inhibition of the MEK/ERK pathway.[1]

Mechanism of Action: MEK/ERK Signaling Pathway
U0126 specifically targets MEK1 and MEK2, the kinases responsible for activating ERK1 and

ERK2 through phosphorylation. By inhibiting MEK, U0126 prevents the downstream signaling

that regulates numerous cellular functions.
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Caption: U0126 inhibits the MEK/ERK signaling pathway.
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By blocking the phosphorylation of ERK1/2, U0126 allows researchers to dissect the specific

roles of this pathway in their biological system of interest.[2] Its high selectivity for MEK1/2 with

little to no effect on other kinases like JNK, p38, or PKC makes it a reliable and widely used

research tool.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.invivogen.com/u0126
https://www.tocris.com/products/u0126_1144
https://en.wikipedia.org/wiki/U0126
https://www.benchchem.com/product/b10769467?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/products/activators-inhibitors/u0126/9903
https://www.invivogen.com/u0126
https://www.tocris.com/products/u0126_1144
https://en.wikipedia.org/wiki/U0126
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.927083/full
https://erk12.com/index.php?g=Wap&m=Article&a=detail&id=15585
https://www.reagentsdirect.com/media/U0126_spec.pdf
https://www.selleckchem.com/products/U0126.html
https://www.promega.com/products/cell-signaling/kinase-assays-and-kinase-biology/mek-inhibitor-u0126/
https://www.promega.com/-/media/files/resources/protocols/product-information-sheets/n/mek-inhibitor-u0126-protocol.pdf
https://www.benchchem.com/product/b10769467#how-to-dissolve-and-prepare-u0126-stock-solution
https://www.benchchem.com/product/b10769467#how-to-dissolve-and-prepare-u0126-stock-solution
https://www.benchchem.com/product/b10769467#how-to-dissolve-and-prepare-u0126-stock-solution
https://www.benchchem.com/product/b10769467#how-to-dissolve-and-prepare-u0126-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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